Methyl 4-[(acetylsulfanyl)methyl]oxane-4-carboxylate
Overview
Description
“Methyl 4-[(acetylsulfanyl)methyl]oxane-4-carboxylate” is a chemical compound with the formula C₁₀H₁₆O₄S . It has a molecular weight of 232.3 g/mol . The CAS Number for this compound is 235753-82-9 .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C₁₀H₁₆O₄S . This indicates that the compound consists of 10 carbon atoms, 16 hydrogen atoms, 4 oxygen atoms, and 1 sulfur atom .Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 232.3 g/mol . Other physical and chemical properties such as melting point, boiling point, density, and solubility would typically be determined experimentally.Scientific Research Applications
Synthesis and Chemical Transformations
Synthesis of Racemic and Optically Active Coronafacic Acids : A study by (Ohira, 1984) demonstrates the synthesis of racemic and optically active coronafacic acids using a method that involves the reduction of related methyl ester compounds and subsequent chemical transformations. This showcases the potential of Methyl 4-[(acetylsulfanyl)methyl]oxane-4-carboxylate in the synthesis of complex organic molecules.
Photochemistry of 4‐Thia‐2‐cycloalkenones : Anklam, Lau, and Margaretha (1985) studied the photocyclization of methyl esters related to this compound, highlighting the chemical's potential in photochemical applications (Anklam, Lau, & Margaretha, 1985).
Lithiation and Functionalization : Research by Burkhart et al. (2001) focuses on the lithiation and subsequent functionalization of ethyl 4-acetyl-5-methyl-3-isoxazolyl carboxylate, a compound related to this compound, providing insights into potential pathways for modifying and enhancing the compound (Burkhart, Zhou, Blumenfeld, Twamley, & Natale, 2001).
Synthesis of Functionalized Furan Derivatives : Brückner and Reissig's (1985) research on the synthesis of methyl tetrahydrofuran-3-carboxylates from related methyl esters, including those similar to this compound, showcases the compound's potential in creating functionalized derivatives (Brückner & Reissig, 1985).
High-Pressure CO2 Solubility Studies : The study of high-pressure CO2 solubility in ionic liquids related to this compound by Mattedi et al. (2011) suggests potential applications in gas capture and processing technologies (Mattedi, Carvalho, Coutinho, Alvarez, & Iglesias, 2011).
Safety and Hazards
Properties
IUPAC Name |
methyl 4-(acetylsulfanylmethyl)oxane-4-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O4S/c1-8(11)15-7-10(9(12)13-2)3-5-14-6-4-10/h3-7H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBKWLRQWJCVHOH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)SCC1(CCOCC1)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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